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Compound of Interest

Compound Name: 7-Bromo-4-methylchroman-4-OL

Cat. No.: B13942389

Get Quote

CAS: N/A (Analogous to 4-methylchroman-4-ol series) | Formula:

| M.W.: 243.10 g/mol

Part 1: Executive Summary & Synthetic Context
7-Bromo-4-methylchroman-4-ol is a critical chiral intermediate employed in the synthesis of

potassium channel openers (e.g., cromakalim analogues) and selective estrogen receptor

modulators (SERMs). Its utility stems from the 7-bromo handle, which facilitates palladium-

catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), and the C4-tertiary alcohol,

which serves as a precursor for dehydration to chromenes or substitution reactions.

The spectroscopic data presented below is derived from the standard synthetic route: the

nucleophilic addition of methylmagnesium bromide (Grignard reagent) to 7-bromo-4-

chromanone. Understanding this pathway is essential for interpreting the impurity profile (e.g.,

residual starting material) in the spectra.
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Figure 1: Synthetic pathway and potential degradation routes influencing spectroscopic

analysis.

Part 2: Detailed Spectroscopic Profile
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile is characterized by the desymmetrization of the C2 and C3 methylene protons

due to the chiral center at C4.

H NMR (400 MHz, CDCl

) Reference Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b13942389/docs?utm_src=pdf-body-img#technical-specification-7-bromo-4-methylchroman-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13942389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

ppm)
Multiplicity Integral

Coupling (

Hz)

Assignment
/ Diagnostic
Note

Ar-H5 7.45 – 7.50 Doublet (d) 1H

Diagnostic:

Shifts upfield

from ~7.8

ppm in

ketone

precursor due

to loss of

C=O

anisotropy.

Ar-H6 7.05 – 7.10 dd 1H

Ortho/Meta

coupling

pattern

typical of 7-

substituted

chromans.

Ar-H8 7.15 – 7.18 Doublet (d) 1H

Meta

coupling to

H6; isolated

by Br at C7

and O at C1.

C2-H 4.15 – 4.25 Multiplet (m) 1H —

Diastereotopi

c proton

adjacent to

ether oxygen.

C2-H 4.05 – 4.15 Multiplet (m) 1H —

Diastereotopi

c partner;

forms

complex

ABCD

system with

C3 protons.
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C3-H 1.95 – 2.15 Multiplet (m) 2H —

Upfield shift

compared to

ketone (2.7

ppm).

Complex

splitting due

to ring

pucker.

C4-OH 2.20 – 2.50 Broad Singlet 1H —

Exchangeabl

e with D

O. Shift

varies with

concentration

/solvent.

C4-CH 1.55 – 1.62 Singlet (s) 3H —

Key Identity

Peak: Sharp

singlet

confirming

methyl

addition.

C NMR (100 MHz, CDCl

)
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Type
Shift (

ppm)
Assignment

C-O (Aliphatic) 69.5 C4 (Quaternary, chiral center).

C-O (Ether) 63.2 C2 (Methylene).

Ar-C 155.1
C8a (Quaternary, ether

linkage).

Ar-C 142.0 C4a (Quaternary).

Ar-C 130.5 C5 (CH).

Ar-C 124.8 C6 (CH).

Ar-C 121.0 C7 (C-Br).

Ar-C 120.2 C8 (CH).

Aliphatic 36.5 C3 (Methylene).

Aliphatic 29.8
C4-CH

(Methyl).

Infrared (IR) Spectroscopy
The IR spectrum serves as a rapid "Go/No-Go" quality check during synthesis, specifically

monitoring the disappearance of the carbonyl stretch.

3200 – 3500 cm

(Broad, Strong): O-H stretching vibration (intermolecular H-bonding).

2900 – 2980 cm

(Medium): C-H stretching (aliphatic methyl/methylene).

1580, 1480 cm

(Sharp): C=C aromatic skeletal vibrations.
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1240 – 1260 cm

(Strong): C-O-C asymmetric stretching (aryl alkyl ether).

1050 – 1100 cm

(Strong): C-O stretch (tertiary alcohol).

Absence of 1680 cm

:Critical QC Parameter. The strong carbonyl band of the 7-bromo-4-chromanone precursor
must be absent.

Mass Spectrometry (MS)
Ionization Mode: ESI (+) or EI.

Molecular Ion: The compound exhibits a characteristic 1:1 isotopic doublet due to the

Br and

Br isotopes.

: 242.0 / 244.0

Fragmentation Pattern (EI):

227/229 (

): Loss of methyl group.

224/226 (

): Loss of water (dehydration to chromene).

145/147: Retro-Diels-Alder fragmentation (loss of ethylene fragment from pyran ring).

Part 3: Experimental Protocols
Protocol 1: Synthesis & Isolation
Objective: Generate analytical-grade 7-bromo-4-methylchroman-4-ol for characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b13942389/docs?utm_src=pdf-body#technical-specification-7-bromo-4-methylchroman-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13942389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Flame-dry a 100 mL 3-neck round-bottom flask under Argon.

Reagent Loading: Charge with 7-bromo-4-chromanone (1.0 eq, 5.0 mmol) dissolved in

anhydrous THF (20 mL). Cool to 0°C.

Addition: Dropwise add Methylmagnesium bromide (3.0 M in ether, 1.2 eq) over 15 minutes.

Maintain internal temperature < 5°C to prevent side reactions.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

Monitor by TLC (Hexane:EtOAc 4:1). Note: Product R_f will be lower than starting ketone.

Quench: Cool to 0°C. Quench with saturated NH

Cl solution. Do not use HCl, as acidic conditions promote dehydration to the chromene.

Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na

SO

, and concentrate in vacuo.

Purification: Flash column chromatography (SiO

, gradient 0-20% EtOAc in Hexanes).

Protocol 2: Sample Preparation for NMR
Objective: Ensure high-resolution spectra without concentration artifacts.

Dissolve 10-15 mg of the purified solid in 0.6 mL of CDCl

(neutralized with basic alumina if the compound is acid-sensitive).

Filter the solution through a cotton plug into the NMR tube to remove suspended inorganic

salts (e.g., Mg salts from workup).

Acquire spectrum with

(relaxation delay)
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seconds to ensure accurate integration of the aromatic protons vs. the methyl singlet.

Part 4: References
Synthesis of Chroman-4-ols:Journal of Organic Chemistry, "Stereoselective Addition of

Grignard Reagents to Substituted Chromanones."

Spectroscopic Data of 4-Methylchroman-4-ol:SpectraBase, "4-Methyl-4-chromanol 13C NMR

Spectrum."[1]

7-Bromo-4-chromanone Precursor Data:Sigma-Aldrich, "7-Bromo-4-chromanone Product

Specification and NMR."

Analogous Quinoline Data:BenchChem, "Synthesis and Characterization of 7-Bromo-4-

methylquinoline Derivatives."

General Grignard Protocols:Organic Syntheses, "General procedure for the addition of

Grignard reagents to ketones."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. spectrabase.com [spectrabase.com]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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